1H-Pyrazole, 3,5-bis(4-chlorophenyl)-4,5-dihydro-

• IUPAC Name: 3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole
• InChI: InChI=1S/C15H12Cl2N2/c16-12-5-1-10(2-6-12)14-9-15(19-18-14)11-3-7-13(17)8-4-11/h1-8,14,18H,9H2
• InChI Key: WVSCAYFAWNRMNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(NN=C1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12Cl2N2
• DSSTOX Substance ID: DTXSID50406199
• Molecular Weight: 291.2 g/mol
• CAS RN: 50800-82-3

Description

1H-Pyrazole, 3,5-bis(4-chlorophenyl)-4,5-dihydro- is a type of pyrazole, which is a class of five-membered heterocycles derived from the parent pyrazole. Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field.

Synthesis Analysis

The synthesis of pyrazole derivatives has been reported in various studies. For instance, 4,4ʹ-(Arylmethylene)bis(1H-pyrazol-5-ols) derivatives were synthesized by a three components reaction of 3-methyl-1-phenyl-5-pyrazolone with various benzaldehydes, catalyzed by sodium acetate at room temperature. Another study reported the synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives.

Molecular Structure Analysis

Pyrazoles are interesting compounds from a structural viewpoint, mainly because they exhibit tautomerism. This phenomenon may influence their reactivity, with possible impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Chemical Reactions Analysis

Pyrazoles have attracted particular attention due to the diverse biological activities associated with this heterocyclic system. Several drugs currently on the market have this heterocycle as the key structural motif. The reactions can be done separately or in one step, either by a reaction of pseudo-five or pseudo-three-components.

Mechanism of Action

While the specific mechanism of action for 1H-Pyrazole, 3,5-bis(4-chlorophenyl)-4,5-dihydro- is not mentioned in the retrieved papers, it’s worth noting that several pyrazole derivatives have been shown to be cytotoxic to several human cell lines. In particular, compound 3i proved to be a very potent scavenger and exhibited an IC 50 of 9.9±1.1 μM against RKO cell. Autophagy proteins were activated as a survival mechanism, whereas the predominant pathway of death was p53-mediated apoptosis.